Cas no 1898133-15-7 (5-(2-bromo-3-methoxyphenyl)-1,2-oxazol-3-amine)

• Product Name: 5-(2-bromo-3-methoxyphenyl)-1,2-oxazol-3-amine
• CAS No: 1898133-15-7
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• CID: 5941525
• PubChem ID: 117425792
• Update Time: 2025-06-08

5-(2-bromo-3-methoxyphenyl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromo-3-methoxyphenyl)-1,2-oxazol-3-amine
• EN300-1922516
• 1898133-15-7

• Inchi： 1S/C10H9BrN2O2/c1-14-7-4-2-3-6(10(7)11)8-5-9(12)13-15-8/h2-5H,1H3,(H2,12,13)
• InChI Key： JHEBQYPAGQQVNN-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C1=CC(N)=NO1)OC

Computed Properties

• Exact Mass: 267.98474g/mol
• Monoisotopic Mass: 267.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.3Ų

Additional information on 5-(2-bromo-3-methoxyphenyl)-1,2-oxazol-3-amine

Introduction to 5-(2-bromo-3-methoxyphenyl)-1,2-oxazol-3-amine (CAS No. 1898133-15-7)

5-(2-bromo-3-methoxyphenyl)-1,2-oxazol-3-amine, identified by the CAS number 1898133-15-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural features and potential biological activities, making it a valuable scaffold for drug discovery and development. The compound's molecular framework, featuring a brominated aromatic ring and a methoxy substituent, combined with an oxazole core, contributes to its unique chemical properties and reactivity.

The oxazole ring, a five-membered heterocycle containing one oxygen and one nitrogen atom, is known for its versatility in medicinal chemistry. Its incorporation into bioactive molecules often enhances binding affinity and selectivity towards target proteins. In the case of 5-(2-bromo-3-methoxyphenyl)-1,2-oxazol-3-amine, the presence of both bromine and methoxy groups on the aromatic ring introduces additional functional handles, enabling further chemical modifications through cross-coupling reactions or other synthetic strategies.

This compound has been extensively studied in recent years for its potential applications in the development of novel therapeutic agents. The bromine atom, in particular, serves as a versatile synthetic handle, facilitating palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving high efficacy and selectivity in drug candidates.

Recent advancements in medicinal chemistry have highlighted the importance of 5-(2-bromo-3-methoxyphenyl)-1,2-oxazol-3-amine as a building block for small-molecule inhibitors. For instance, studies have demonstrated its utility in designing molecules targeting enzyme families involved in cancer progression, inflammation, and neurodegenerative diseases. The oxazole core's ability to mimic peptide bonds or interact with specific amino acid residues in protein targets has been exploited to develop potent and selective inhibitors.

One notable area of research involves the use of 5-(2-bromo-3-methoxyphenyl)-1,2-oxazol-3-amine in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently dysregulated in various diseases, particularly cancer. By leveraging the compound's structural features, researchers have designed molecules that can selectively inhibit specific kinases without affecting others. This selectivity is crucial for minimizing side effects and improving therapeutic outcomes.

The methoxy group on the aromatic ring also contributes to the compound's pharmacological profile. Methoxy-substituted aromatic compounds are known to exhibit enhanced solubility and metabolic stability, which are desirable properties for drug candidates. Additionally, the methoxy group can participate in hydrogen bonding interactions with biological targets, further enhancing binding affinity.

In vitro studies have shown that derivatives of 5-(2-bromo-3-methoxyphenyl)-1,2-oxazol-3-amine exhibit promising activity against various disease-related targets. For example, certain analogs have demonstrated inhibitory effects on tyrosine kinases involved in tumor growth and metastasis. These findings have prompted further investigation into optimizing the compound's structure to improve its pharmacokinetic properties and therapeutic potential.

The synthesis of 5-(2-bromo-3-methoxyphenyl)-1,2-oxazol-3-amine involves multi-step organic transformations that highlight its synthetic versatility. The preparation typically begins with the functionalization of a brominated aromatic precursor followed by cyclization to form the oxazole ring. Subsequent introduction of the amine group completes the molecular framework. The synthetic route can be modified to introduce additional substituents or alter the core structure, allowing for rapid exploration of structural diversity.

The compound's stability under various conditions has also been evaluated as part of its characterization process. Studies have shown that 5-(2-bromo-3-methoxyphenyl)-1,2-oxazol-3-amine maintains its integrity under standard storage conditions but may degrade under extreme pH or temperature conditions. Understanding these stability profiles is essential for optimizing formulations and ensuring long-term viability during storage and transportation.

Recent computational studies have complemented experimental investigations by providing insights into the compound's interactions with biological targets at the molecular level. Molecular docking simulations have been used to predict binding modes and affinities between 5-(2-bromo-3-methoxyphenyl)-1,2-oxazol-3-am ine derivatives and protein receptors. These simulations help guide experimental design by identifying key interactions that can be optimized to enhance binding efficacy.

The potential applications of this compound extend beyond oncology into other therapeutic areas such as infectious diseases and neurology. Researchers are exploring its use as a scaffold for developing antiviral agents by targeting viral proteases or polymerases that play critical roles in viral replication cycles. Similarly, its structural features make it a promising candidate for addressing neurological disorders characterized by aberrant protein aggregation or signaling disruptions.

In conclusion,5-(2-bromo - 3 - meth oxy phenyl ) - 1 , 2 - ox az ol - 3 - am ine (CAS No . 189813 3 - 15 - 7 ) is a multifaceted compound with significant potential in pharmaceutical research . Its unique structural features , combined with its synthetic versatility , make it an attractive scaffold for developing novel therapeutic agents . Ongoing research continues to uncover new applications for this compound , reinforcing its importance as a key intermediate in drug discovery efforts .